Cas no 1408231-82-2 ((R)-7-Bromo-3-phenyl-3,4-dihydroisoquinolin-1(2H)-one)

• Product Name: (R)-7-Bromo-3-phenyl-3,4-dihydroisoquinolin-1(2H)-one
• CAS No: 1408231-82-2
• MF: C₁₅H₁₂BrNO
• MW: 302.16588306427
• CID: 2855121
• Update Time: 2023-08-10

(R)-7-Bromo-3-phenyl-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• (R)-7-Bromo-3-phenyl-3,4-dihydroisoquinolin-1(2H)-one

• Inchi： 1S/C15H12BrNO/c16-12-7-6-11-8-14(10-4-2-1-3-5-10)17-15(18)13(11)9-12/h1-7,9,14H,8H2,(H,17,18)/t14-/m0/s1
• InChI Key： PTRNHAMQXBPOES-AWEZNQCLSA-N
• SMILES： BrC1C=CC2=C(C=1)C(N[C@H](C1C=CC=CC=1)C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 314
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1